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Compound of Interest

Compound Name:
4'-(Bromomethyl)-[1,1'-biphenyl]-4-

carbonitrile

CAS No.: 50670-51-4

Cat. No.: B1279143

Get Quote

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic molecule of

significant interest to researchers in materials science and drug discovery. Its rigid biphenyl

core, coupled with a reactive bromomethyl group and a versatile cyano moiety, makes it a

valuable building block for the synthesis of complex molecular architectures. This guide

provides a comprehensive overview of its synonyms, synthesis, properties, and applications,

with a focus on practical insights for laboratory professionals.

A crucial point of clarification is the common confusion between the 4-carbonitrile and 2-

carbonitrile isomers. The vast majority of commercially available information and published

literature focuses on 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (CAS 114772-54-2), a key

intermediate in the synthesis of the antihypertensive drug Telmisartan. This guide, however, will

focus on the 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4) isomer, while

also providing comparative information where relevant to aid in unambiguous identification and

use.
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Compound Identification: Synonyms and Registry
Information
Accurate identification is paramount in chemical synthesis. The following table provides a

comprehensive list of synonyms and identifiers for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-
carbonitrile and its commonly confused isomer.

Identifier
4'-(Bromomethyl)-[1,1'-
biphenyl]-4-carbonitrile

4'-(Bromomethyl)-[1,1'-
biphenyl]-2-carbonitrile

IUPAC Name

4-[4-

(bromomethyl)phenyl]benzonitr

ile[1][2]

2-[4-

(bromomethyl)phenyl]benzonitr

ile[3]

CAS Number 50670-51-4[4][5] 114772-54-2[3][6][7][8][9]

Molecular Formula C₁₄H₁₀BrN[10][4][5] C₁₄H₁₀BrN[3][6][7]

Molecular Weight 272.14 g/mol [10][4][5] 272.14 g/mol [6][7]

Synonyms

4'-

(Bromo)methylphenylsulfone,

4-(4-

Bromomethylphenyl)benzonitril

e[2]

2-Cyano-4'-

bromomethylbiphenyl, 4'-

(Bromomethyl)-2-

cyanobiphenyl, Irbesartan

Bromo Nitrile Impurity[6][9]

Physicochemical Properties
The physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are

critical for designing reaction conditions and purification protocols.
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Property Value Source

Density 1.435 g/cm³ (Predicted) [11]

Boiling Point
400.074°C at 760 mmHg

(Predicted)
[11]

Flash Point 195.758°C (Predicted) [11]

Refractive Index 1.641 (Predicted) [11]

Storage 2-8°C, Inert atmosphere [10]

Synthesis and Mechanistic Insights
The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile can be approached in a

two-stage process: formation of the biphenyl backbone followed by functionalization of the

methyl group.

Stage 1: Formation of the Biphenyl Backbone via
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-

carbon bonds, particularly for creating biaryl structures.[1][12][13][14] The synthesis of the

precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile, can be achieved by the palladium-catalyzed

cross-coupling of a boronic acid derivative with an aryl halide.
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Suzuki-Miyaura coupling for the synthesis of the biphenyl precursor.

Causality Behind Experimental Choices: The choice of a palladium catalyst, such as

Pd(PPh₃)₄, and a base (e.g., Na₂CO₃ or K₂CO₃) is crucial. The base activates the boronic acid,

facilitating the transmetalation step where the organic moiety is transferred to the palladium

center. The solvent system, often a mixture of an organic solvent like toluene and water, is

selected to dissolve both the organic reactants and the inorganic base.

Stage 2: Benzylic Bromination
The conversion of the methyl group of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile to a bromomethyl

group is typically achieved through a radical substitution reaction known as benzylic

bromination.[15]
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General mechanism of benzylic bromination.

Experimental Protocol: Benzylic Bromination

The following is a representative protocol for the benzylic bromination of a methylarene, which

can be adapted for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in a suitable solvent such as

carbon tetrachloride (CCl₄) or acetonitrile.

Addition of Reagents: Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a

radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the

succinimide byproduct. Wash the filtrate with water and a saturated solution of sodium

bicarbonate to remove any remaining acidic byproducts.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by recrystallization from a
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suitable solvent system (e.g., ethanol/water) to yield the pure 4'-(Bromomethyl)-[1,1'-
biphenyl]-4-carbonitrile.

Applications in Research and Development
While specific applications for the 4-carbonitrile isomer are less documented than for its 2-

carbonitrile counterpart, its structural motifs suggest significant potential in several areas.

Liquid Crystal Synthesis
The rigid biphenyl core is a common feature in liquid crystalline materials.[16][17] The

introduction of a polar cyano group and a reactive bromomethyl handle allows for the synthesis

of more complex liquid crystal structures with tailored properties for applications in display

technologies.

Pharmaceutical Intermediate
Biphenyl derivatives are prevalent in medicinal chemistry, with many exhibiting a wide range of

biological activities.[18][19][20] The cyano group can act as a bioisostere for other functional

groups, and the bromomethyl group allows for the covalent attachment of the biphenyl scaffold

to other molecules, making 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile a valuable

intermediate for the synthesis of novel therapeutic agents.

Safety and Handling
As with any reactive chemical, proper safety precautions are essential when handling 4'-
(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
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Hazard Category Precautionary Measures

Skin and Eye Irritation

Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a

lab coat.[7][21]

Inhalation
Handle in a well-ventilated fume hood to avoid

inhalation of dust or vapors.[7][21]

Ingestion
Avoid ingestion. In case of accidental ingestion,

seek immediate medical attention.[21]

Storage

Store in a cool, dry, and well-ventilated area,

away from incompatible materials such as

strong oxidizing agents and strong bases.[10]

[22]

Note: The safety information is based on data for the closely related 2-carbonitrile isomer and

general principles for benzylic bromides. A specific Safety Data Sheet (SDS) for the 4-

carbonitrile isomer should be consulted before use.

Analytical Characterization
Distinguishing between the 4-carbonitrile and 2-carbonitrile isomers is critical. High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used for

separation and purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy is the

most definitive method for structural elucidation. The substitution pattern on the aromatic rings

will result in distinct chemical shifts and coupling patterns in the ¹H and ¹³C NMR spectra,

allowing for unambiguous identification of each isomer.

References
Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-
carbonitrile.

ChemDmart. (n.d.). Safety Data Sheet. Retrieved January 17, 2026, from [Link]

Royal Society of Chemistry. (n.d.). Supercoiled fibres of self-sorted donor-acceptor stacks: a

turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH5539414&productDescription=4+-%28BRMOMETHL%29BIPHENL-2-CR+25G&vendorId=VN00024248&countryCode=US&language=en
https://chemdmart.com/public/assets/images/productDoc/2-cyano-4-bromomethyl-biphenyl-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5539414&productDescription=4+-%28BRMOMETHL%29BIPHENL-2-CR+25G&vendorId=VN00024248&countryCode=US&language=en
https://chemdmart.com/public/assets/images/productDoc/2-cyano-4-bromomethyl-biphenyl-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/2-cyano-4-bromomethyl-biphenyl-msds.pdf
https://www.bldpharm.com/products/50670-51-4.html
https://www.fishersci.com/store/msds?partNumber=AC368950050&productDescription=4-BROMOMETHYL+BIPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemdmart.com/sds/4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile-114772-54-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Retrieved January 17, 2026, from [Link]

Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-
biphenyl]-2'.

Pharmaffiliates. (n.d.). CAS No : 114772-54-2 | Product Name : Irbesartan Bromo Nitrile

Impurity. Retrieved January 17, 2026, from [Link]

Royal Society of Chemistry. (n.d.). The recyclable heterogeneous nanocatalyst of copper-

grafted natural asphalt sulfonate. Retrieved January 17, 2026, from [Link]

Royal Society of Chemistry. (n.d.). A fruitful century for the scalable synthesis and reactions

of biphenyl derivatives: applications and biological aspects. Retrieved January 17, 2026,

from [Link]

PubChem. (n.d.). 4-(Bromo(phenyl)methyl)benzonitrile. Retrieved January 17, 2026, from

[Link]

Wikipedia. (n.d.). Suzuki reaction. Retrieved January 17, 2026, from [Link]

WIPO Patentscope. (n.d.). WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-

BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. Retrieved January 17, 2026, from

[Link]

Manasa Life Sciences. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. Retrieved

January 17, 2026, from [Link]

Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner.
(2010).

Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution.

Retrieved January 17, 2026, from [Link]

ResearchGate. (n.d.). Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling

reaction using mesoporous MCF-supported tin-palladium nanoparticles. Retrieved January

17, 2026, from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties and

Applications of Biphenyl Derivatives. Retrieved January 17, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.rsc.org/suppdata/c4/tc/c4tc02373a/c4tc02373a1.pdf
https://www.pharmaffiliates.com/en/cas-no-114772-54-2
https://www.rsc.org/suppdata/c9/nj/c9nj05680a/c9nj05680a1.pdf
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra02410h
https://pubchem.ncbi.nlm.nih.gov/compound/18470971
https://en.wikipedia.org/wiki/Suzuki_reaction
https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2011073703
https://www.manasals.com/product/4-bromomethyl-11-biphenyl-2-carbonitrile/
https://www.organic-chemistry.org/namedreactions/wohl-ziegler-reaction.shtm
https://www.researchgate.net/publication/377202359_Synthesis_of_biphenyl_via_sustainable_Suzuki-Miyaura_coupling_reaction_using_mesoporous_MCF-supported_tin-palladium_nanoparticles
https://www.inno-pharmchem.com/news/understanding-the-properties-and-applications-of-biphenyl-derivatives-28263725.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 17, 2026, from [Link]

PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. Retrieved January 17, 2026, from [Link]

IJSDR. (n.d.). Biological deeds of Biphenyl derivatives - A short Review. Retrieved January

17, 2026, from [Link]

ACS Publications. (n.d.). Discovery of 1,1′-Biphenyl-4-sulfonamides as a New Class of

Potent and Selective Carbonic Anhydrase XIV Inhibitors. Retrieved January 17, 2026, from

[Link]

Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-

Around for Over-Bromination at Benzylic Carbon. Retrieved January 17, 2026, from [Link]

Google Patents. (n.d.). EP1057801A2 - Process for benzylic bromination.

Amerigo Scientific. (n.d.). 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile. Retrieved January

17, 2026, from [Link]

ACS Publications. (n.d.). N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific

Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. Retrieved January

17, 2026, from [Link]

PubChem. (n.d.). 4'-(Bromomethyl)-2-cyanobiphenyl. Retrieved January 17, 2026, from

[Link]

Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic

Compounds. Retrieved January 17, 2026, from [Link]

National Institutes of Health. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of

the Nitrile Pharmacophore. Retrieved January 17, 2026, from [Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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